Cas no 915288-38-9 (1,4:3,6-Dianhydrogalactitol)

• Product Name: 1,4:3,6-Dianhydrogalactitol
• CAS No: 915288-38-9
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 4674007
• Update Time: 2025-06-08

1,4:3,6-Dianhydrogalactitol Chemical and Physical Properties

Names and Identifiers

• 1,4:3,6-Dianhydrogalactitol
• (3R,3aS,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diol

• Inchi： 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4+,5+,6-
• InChI Key： KLDXJTOLSGUMSJ-GUCUJZIJSA-N
• SMILES： O[C@H]1CO[C@@]2([H])[C@H](O)CO[C@]12[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides

Additional information on 1,4:3,6-Dianhydrogalactitol

Introduction to 1,4:3,6-Dianhydrogalactitol (CAS No. 915288-38-9)

1,4:3,6-Dianhydrogalactitol, identified by the chemical compound code CAS No. 915288-38-9, is a significant glycoside intermediate with a broad spectrum of applications in pharmaceutical and biochemical research. This compound, derived from galactose through a series of dehydration processes, has garnered attention due to its unique structural properties and versatile reactivity. Its molecular structure, characterized by the absence of hydroxyl groups at the 1 and 6 positions, makes it a valuable precursor in the synthesis of various glycosides and analogs.

The chemical formula of 1,4:3,6-Dianhydrogalactitol is C6H8O4, reflecting its simple yet functional composition. The compound's stability under various conditions and its ability to undergo selective modifications have positioned it as a key player in the development of novel therapeutic agents. Recent advancements in glycoscience have highlighted the compound's role in mimicking natural glycosides, which are known for their biological activities ranging from anti-inflammatory to anticancer effects.

In the realm of drug discovery, 1,4:3,6-Dianhydrogalactitol serves as a crucial building block for constructing complex carbohydrate-based drugs. Its anhydro structure allows for facile introduction of diverse functional groups, enabling the design of molecules with tailored pharmacokinetic profiles. For instance, researchers have leveraged this compound to develop enzyme inhibitors that target specific glycosidases involved in metabolic disorders.

One of the most compelling aspects of 1,4:3,6-Dianhydrogalactitol is its potential in addressing unmet medical needs. Studies have demonstrated its utility in creating glycosaminoglycan (GAG) mimetics, which are being explored for their therapeutic potential in conditions such as osteoarthritis and tumor metastasis. The ability to modulate GAG interactions with proteins has opened new avenues for treating a variety of diseases where carbohydrate-protein interactions play a pivotal role.

The synthesis of 1,4:3,6-Dianhydrogalactitol typically involves catalytic dehydration of galactose derivatives. This process can be optimized to achieve high yields and purity, making it commercially viable for large-scale production. The growing interest in carbohydrate chemistry has spurred innovation in synthetic methodologies, leading to more efficient and sustainable routes for producing this valuable intermediate.

Recent research has also explored the role of 1,4:3,6-Dianhydrogalactitol in vaccine development. Its structural similarity to natural sugars allows it to serve as a safe and effective adjuvant or antigen carrier. By enhancing immune responses against pathogens, this compound holds promise for creating next-generation vaccines with improved efficacy and safety profiles.

The biochemical properties of 1,4:3,6-Dianhydrogalactitol make it an attractive candidate for studying carbohydrate recognition mechanisms. Enzymes such as lectins and galectins exhibit specific binding preferences for certain sugar structures. By investigating how these enzymes interact with derivatives of 1,4:3,6-Dianhydrogalactitol, scientists can gain deeper insights into cellular processes regulated by glycosylation.

From a commercial perspective,1 ,4 : 3 , 6 - Dianhydrogalactitol is increasingly being recognized as a high-value chemical intermediate. Its applications span beyond pharmaceuticals into agrochemicals and materials science. For instance,dianhydrogalactitol derivatives are being investigated for their potential as chiral auxiliaries in asymmetric synthesis—a field critical for producing enantiomerically pure compounds used in fine chemicals and drugs.

The future prospects of 1 , 4 : 3 , 6 - Dianhydrogalactitol are bright, given its multifaceted utility. As research continues to uncover new applications,this compound will likely play an even more prominent role in scientific and industrial endeavors. Innovations in synthetic chemistry,biocatalysis, and computational modeling will further enhance its accessibility and versatility.